Cas no 173987-24-1 (pent-4-yn-1-amine;hydrochloride)

Technical Introduction: Pent-4-yn-1-amine Hydrochloride Pent-4-yn-1-amine hydrochloride is a versatile alkyne-functionalized amine compound, commonly employed in organic synthesis and pharmaceutical research. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The terminal alkyne group enables efficient participation in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it valuable for bioconjugation and material science applications. Its primary amine functionality allows further derivatization, supporting the synthesis of complex molecules. This compound is particularly useful in medicinal chemistry for the development of targeted probes and drug candidates. High purity and consistent performance ensure reliable results in research and industrial settings.
pent-4-yn-1-amine;hydrochloride structure
173987-24-1 structure
Product Name:pent-4-yn-1-amine;hydrochloride
CAS No:173987-24-1
MF:C5H10ClN
MW:119.592600345612
MDL:MFCD22836507
CID:1358813
PubChem ID:71353516
Update Time:2025-06-09

pent-4-yn-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Pentyn-1-amine, hydrochloride
    • pent-4-yn-1-amine,hydrochloride
    • 1-Amino-4-pentyne hydrochloride
    • 4-Pentynylamine hydrochloride
    • 5-Amino-1-pentyne hydrochloride
    • 4-Pentyn-1-Amine Hcl
    • 4-Pentyn-1-amine hydrochloride >=97.0% (GC)
    • pent-4-yn-1-amine hydrochloride
    • 4-pentyn-1-amine hydrochloride
    • Pent-4-yn-1-amine;hydrochloride
    • Pent-4-ynylamine x HCl
    • AJKFBGIRKUYQBB-UHFFFAOYSA-N
    • NE18327
    • AK201164
    • 4-Pentyn-1-amine, hydrochloride (1:1)
    • Pent-4-yn-1-amine--hydrogen chloride (1/1)
    • Z1945700461
    • DTXSID70778249
    • AKOS026742452
    • MFCD22836507
    • CS-0038434
    • 4-Pentyn-1-amine hydrochloride, >=97.0% (GC)
    • DB-212844
    • AS-63078
    • F2147-1023
    • 173987-24-1
    • EN300-175161
    • pent-4-yn-1-aminehydrochloride
    • Pent-4-yn-1-amine HCl
    • SY123450
    • SCHEMBL1457002
    • pent-4-yn-1-amine;hydrochloride
    • MDL: MFCD22836507
    • Inchi: 1S/C5H9N.ClH/c1-2-3-4-5-6;/h1H,3-6H2;1H
    • InChI Key: AJKFBGIRKUYQBB-UHFFFAOYSA-N
    • SMILES: Cl.NCCCC#C

Computed Properties

  • Exact Mass: 119.0503
  • Monoisotopic Mass: 119.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 57.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02

pent-4-yn-1-amine;hydrochloride Security Information

  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3263 8 / PGII
  • PackingGroup:
  • Storage Condition:Inert atmosphere,2-8°C(BD330506)

pent-4-yn-1-amine;hydrochloride Pricemore >>

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Additional information on pent-4-yn-1-amine;hydrochloride

Pent-4-yn-1-amine Hydrochloride (CAS No. 173987-24-1): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, pent-4-yn-1-amine hydrochloride (CAS No. 173987-24-1) has emerged as a pivotal compound for researchers and industrial applications alike. This amine hydrochloride derivative, characterized by its alkyne functionality, serves as a critical building block in the synthesis of complex molecules. Its unique structure, combining a terminal alkyne with an amine group, makes it invaluable for click chemistry, bioconjugation, and pharmaceutical intermediates.

The growing interest in pent-4-yn-1-amine HCl is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly drawn to its role in CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition), a cornerstone of click chemistry. This reaction is widely used for labeling biomolecules, drug discovery, and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions related to CAS 173987-24-1 is its solubility and stability under various conditions. Studies confirm that pent-4-yn-1-amine hydrochloride exhibits good solubility in polar solvents like water, methanol, and DMSO, making it suitable for diverse experimental setups. Its stability at room temperature, when stored properly, further enhances its utility in high-throughput screening and combinatorial chemistry.

Another hot topic is the compound's application in proteomics and bioorthogonal chemistry. With the rise of precision medicine, researchers are leveraging pent-4-yn-1-amine HCl to develop targeted therapies and diagnostic tools. Its ability to form stable triazole linkages via click reactions is instrumental in creating biomarker probes and drug-delivery systems.

From an industrial perspective, the demand for CAS 173987-24-1 is driven by its cost-effectiveness and scalability. Manufacturers are optimizing synthetic routes to produce pent-4-yn-1-amine hydrochloride with high purity and yield, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. This aligns with the broader shift toward custom synthesis and tailored chemical solutions.

In summary, pent-4-yn-1-amine hydrochloride (CAS No. 173987-24-1) stands at the intersection of innovation and practicality. Its applications span drug development, material science, and biotechnology, making it a compound of enduring relevance. As research continues to uncover new uses, its role in advancing synthetic chemistry and life sciences will only grow.

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